Cas no 704-54-1 (3,3'-Bi-1H-pyrazole, 5,5'-dimethyl-)

3,3'-Bi-1H-pyrazole, 5,5'-dimethyl- structure
704-54-1 structure
Product Name:3,3'-Bi-1H-pyrazole, 5,5'-dimethyl-
CAS No:704-54-1
MF:C8H10N4
MW:162.19180059433
CID:4153180
PubChem ID:398008
Update Time:2025-04-24

3,3'-Bi-1H-pyrazole, 5,5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Bi-1H-pyrazole, 5,5'-dimethyl-
    • 5-methyl-3-(5-methyl-1H-pyrazol-3-yl)-1H-pyrazole
    • NoName_3134
    • 5,5'-dimethyl-1H,2'H-3,3'-bipyrazole
    • Cambridge id 5511462
    • HMS1534N07
    • SCHEMBL15374805
    • AKOS024273956
    • NSC-707080
    • TimTec1_000293
    • DTXSID70902603
    • NSC707080
    • 704-54-1
    • BRD-K24477588-001-01-5
    • Inchi: 1S/C8H10N4/c1-5-3-7(11-9-5)8-4-6(2)10-12-8/h3-4H,1-2H3,(H,9,11)(H,10,12)
    • InChI Key: QPMQZGLMSZICKZ-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C2C=C(C)NN=2)=N1

Computed Properties

  • Exact Mass: 162.090546336Da
  • Monoisotopic Mass: 162.090546336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.4Ų
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